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Comparison of Uranium Extraction Performance

The table below summarizes experimental data for different extractants, highlighting their performance

under specified conditions.

Extractant Type Experimental Performance Key Findings &

System Conditions Metrics Relevance

0.6 M Synergistic 9.2 M Wet- High extraction Slope analysis shows 1

DNPPA + Mixture Process efficiency; mol of TEP associated

0.3 M TEP Phosphoric Acid Distribution with 1 mol of uranium in

[1] (WPA), Vaq/Vorg = coefficient (D) the organic phase. Directly
1/1, 5 min, Room increases with relevant to dibutyl phenyl
Temp. [DNPPA] and phosphonate performance.

[TEP].

[N14111] Functionalized Aqueous pH = Maximum Anion-functionalized IL

[DBP] lonic  lonic Liquid 3.5, Molar Ratio Distribution Ratio with a dibutyl phosphate

Liquid [2] (IL:U0,%*) > 10:1, (Dy) = 343.5; High  ([DBP]) group.

120 min
interaction.

selectivity over
competing ions.

Demonstrates
exceptionally high
distribution ratios.
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Extractant Type Experimental Performance Key Findings &

System Conditions Metrics Relevance

1.1 M Phosphonates 4 M HNOg, Cross-  Quantitative Phosphonates like DAAP

DAAPI/1.1 (TBP current mode. extraction (>99%) and DBBP show higher

M DBBP [3] alternatives) of uranium extraction affinity and
achieved. superior resistance to

third-phase formation
compared to TBP.

30% TBP Phosphate Nitric acid Baseline for Standard extractant in the
(Baseline) Ester medium. comparison. PUREX process. Forms
[4] (Benchmark) UO,(NO3),(TBP),

complex. Performance is
affected by degradation
products like HDBP.

Detailed Experimental Insights

Here is a closer look at the methodologies and significant findings from the key studies.

DNPPA + TEP Synergistic System

o Experimental Protocol: Researchers extracted uranium from concentrated wet-process phosphoric
acid (WPA) using kerosene as the diluent [1]. The organic phase was prepared with varying
concentrations of DNPPA and tris(2-ethylhexyl) phosphate (TEP). Experiments involved shaking the
organic and aqueous phases for 5 minutes at a 1:1 volume ratio at room temperature. The uranium
concentration in the aqueous phase was measured, and the distribution coefficient was calculated by
mass balance [1].

¢ Key Results: The mixture of 0.6 M DNPPA and 0.3 M TEP was identified as optimal, providing high
extraction efficiency without excessive viscosity [1]. The distribution coefficient increased with the
concentration of both extractants. A plot of log D versus log[TEP] yielded a slope of approximately 1,
indicating that one molecule of TEP associates with each extracted uranium atom in the complex [1].

[N14111][DBP] lonic Liquid
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o Experimental Protocol: The ionic liquid [N14111][DBP] was synthesized and used to extract U022+
from aqueous solution [2]. The effect of pH, interaction time, and molar ratio of IL to uranium was
systematically investigated. The concentration of uranium remaining in the aqueous phase was
analyzed to determine the extraction efficiency and distribution ratio [2].

e Key Results: The extraction was highly dependent on pH, reaching a maximum distribution ratio of
343.5 at pH 3.5 [2]. The high performance is attributed to a combined effect of coordination between

the phosphate oxygen atoms and U022+, plus strong electrostatic interaction between the anionic

[DBP]- and the uranyl cation [2].

Phosphonates (DAAP & DBBP)

e Experimental Protocol: Solvent extraction studies were conducted from nitric acid solutions into 1.1
M solutions of diamylamyl phosphonate (DAAP) or dibutylbutyl phosphonate (DBBP) in n-dodecane
[3]. The extraction and stripping behavior were evaluated, and the complexes were characterized

using techniques like EXAFS spectroscopy [3].
¢ Key Results: Both DAAP and DBBP achieved quantitative uranium extraction (>99%) and

demonstrated higher resistance to third-phase formation compared to TBP, making them robust
alternatives for nuclear fuel reprocessing [3].

Experimental Workflow for Extraction Studies

The following diagram outlines a general experimental workflow for evaluating solvent extraction systems,

as reflected in the cited research.
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Key Conclusions for Researchers

Based on the available data, here are the main takeaways for your comparison guide:
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e For High Distribution Ratios: The [N14111][DBP] ionic liquid system shows remarkable
distribution ratios, making it a standout candidate where maximum extraction efficiency is critical [2].

¢ For Industrial Application & Synergy: The DNPPA + TEP synergistic mixture presents a robust
and effective formulation for extracting uranium from challenging matrices like concentrated
phosphoric acid [1].

e As Direct TBP Alternatives: Phosphonates like DAAP and DBBP are proven, high-performance
alternatives to TBP, offering superior extraction properties and resistance to third-phase formation,
which is crucial in nuclear fuel reprocessing [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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